Cas no 142253-58-5 (Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate
• CAS No: 142253-58-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD11035913
• CID: 135746
• PubChem ID: 53234188
• Update Time: 2025-10-28

Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(Cyanomethyl)azetidine
• 1-Azetidinecarboxylic acid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylicacid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester
• QRZNHJHKTCPFAO-UHFFFAOYSA-N
• 1-N-Boc-3-(cyanomethyl)azetidine
• 6946AA
• AB1006421
• AB0086090
• A26667
• 1-Azetidinecarboxylic acid,3-(cyanomethyl)-,1,1-
• AB6613
• SY243680
• 142253-58-5
• SB50692
• EN300-140004
• DTXSID40692847
• Pyridine, 2-(4-bromophenyl)-3,4,5,6-tetraphenyl-
• CS-0001916
• FT-0741561
• 2-(1-Boc-3-azetidinyl)acetonitrile
• tert-butyl3-(cyanomethyl)azetidine-1-carboxylate
• AKOS005258617
• MFCD11035913
• AS-44788
• SCHEMBL9696880
• Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate

• MDL： MFCD11035913
• Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)12-6-8(7-12)4-5-11/h8H,4,6-7H2,1-3H3
• InChI Key： QRZNHJHKTCPFAO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC#N)C1)=O

Computed Properties

• Exact Mass: 196.12100
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: 0.8

Experimental Properties

• Density: 1.089
• Boiling Point: 310.1°C at 760 mmHg
• Flash Point: 141.3°C
• Refractive Index: 1.482
• PSA: 53.33000
• LogP: 1.70488

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate (CAS: 142253-58-5) in Chemical Biology and Pharmaceutical Research

Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate (CAS: 142253-58-5) is a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in the construction of azetidine-based scaffolds, which are increasingly recognized for their potential in drug discovery due to their unique conformational properties and metabolic stability. This research brief synthesizes the latest findings on the applications and synthetic methodologies involving this compound, providing insights into its role in advancing chemical biology and medicinal chemistry.

One of the most notable applications of Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate is its use as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, where the azetidine ring was functionalized to enhance binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to traditional pyrrolidine-based analogs, underscoring the compound's potential in kinase-targeted therapies.

In addition to its role in kinase inhibitor design, recent research has explored the compound's application in peptide mimetics. A team at the University of Cambridge utilized Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate to introduce constrained conformations into peptide backbones, resulting in improved proteolytic stability and bioavailability. Their findings, published in Chemical Science, revealed that the incorporation of this azetidine derivative led to a 2.5-fold increase in half-life for the modified peptides in serum, making it a promising strategy for peptide-based drug development.

The synthetic versatility of Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate has also been demonstrated in recent methodological advances. A 2024 Nature Communications paper described a novel photocatalytic protocol for the late-stage functionalization of the azetidine ring, enabling the introduction of diverse substituents at the 3-position. This approach significantly expanded the chemical space accessible from this intermediate, with potential applications in library synthesis for high-throughput screening campaigns.

From a safety and pharmacokinetic perspective, recent preclinical studies have provided valuable data on compounds derived from this intermediate. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study published in European Journal of Pharmaceutical Sciences showed that azetidine-containing compounds synthesized from Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate generally exhibited favorable metabolic stability and low cytochrome P450 inhibition, addressing previous concerns about the potential toxicity of small, nitrogen-containing heterocycles.

Looking forward, the unique properties of Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate position it as a valuable tool in addressing current challenges in drug discovery, particularly in the development of targeted therapies and PROTACs (Proteolysis Targeting Chimeras). Its ability to confer both conformational constraint and synthetic flexibility makes it particularly suited for modern drug design paradigms that require precise control over molecular properties. As research continues to uncover new applications for this versatile building block, its importance in pharmaceutical development is likely to grow significantly in the coming years.